![molecular formula C8H9F2NO B1376824 (R)-2-Amino-2-(3,5-difluorophenyl)ethanol CAS No. 957121-38-9](/img/structure/B1376824.png)
(R)-2-Amino-2-(3,5-difluorophenyl)ethanol
Overview
Description
“®-1-(3,5-Difluorophenyl)ethanol” is a chemical compound with the CAS Number: 433228-88-7 and a molecular weight of 158.15 . It’s used for R&D purposes .
Molecular Structure Analysis
The linear formula for “®-1-(3,5-Difluorophenyl)ethanol” is C8H8F2O .Physical And Chemical Properties Analysis
“®-1-(3,5-Difluorophenyl)ethanol” is a liquid or solid or semi-solid or lump . It’s stored in dry conditions at 2-8°C .Scientific Research Applications
Enzymatic Synthesis of Chiral Alcohols The enzymatic synthesis of chiral alcohols, like (R)-2-Amino-2-(3,5-difluorophenyl)ethanol, is pivotal in pharmaceutical production due to its high stereoselectivity and environmental sustainability. Research has developed various biocatalytic processes for the synthesis of similar compounds. For instance, a ketoreductase (KRED) was employed for the efficient synthesis of (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, a crucial intermediate for Ticagrelor, demonstrating the potential for the scalable production of similar chiral alcohols (Guo et al., 2017).
Advancements in Bioreduction Techniques The advancement in bioreduction techniques has led to the discovery of novel enzymes and process optimizations for the synthesis of chiral alcohols. For example, a NADPH-dependent short-chain dehydrogenase derived from Burkholderia cenocepacia showed promising results in reducing acetophenone derivatives to their corresponding aromatic chiral alcohols, which are valuable in pharmaceutical applications (Yu et al., 2018). Moreover, the biocatalytic synthesis of (R)-[3,5-bis(trifluoromethyl)phenyl]ethanol by a newly isolated Trichoderma asperellum using dual cosubstrate demonstrated a nearly 3.5-fold increase in yield, highlighting the potential for high-efficiency production of similar compounds (Li et al., 2013).
Biohybrid Photocatalytic Systems The development of biohybrid photocatalytic systems represents a novel approach for sustainable drug production. A study illustrated the synthesis of (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol using a biohybrid system, achieving a yield of 41.2% and a high enantiomeric excess value, showcasing the system's efficiency and environmental friendliness (Yin et al., 2021).
Safety and Hazards
properties
IUPAC Name |
(2R)-2-amino-2-(3,5-difluorophenyl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2NO/c9-6-1-5(8(11)4-12)2-7(10)3-6/h1-3,8,12H,4,11H2/t8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROJBFFNJZLJBJI-QMMMGPOBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)F)C(CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C=C(C=C1F)F)[C@H](CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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